Cas no 2229356-15-2 (5-(azidomethyl)bicyclo2.2.1hept-2-ene)

• Product Name: 5-(azidomethyl)bicyclo2.2.1hept-2-ene
• CAS No: 2229356-15-2
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 6410573
• PubChem ID: 150182315
• Update Time: 2025-10-28

5-(azidomethyl)bicyclo2.2.1hept-2-ene Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)bicyclo2.2.1hept-2-ene
• EN300-1825489
• 2229356-15-2
• 5-(azidomethyl)bicyclo[2.2.1]hept-2-ene

• Inchi： 1S/C8H11N3/c9-11-10-5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-5H2
• InChI Key： FLRPIYBTPOXOMS-UHFFFAOYSA-N
• SMILES： N(CC1CC2C=CC1C2)=[N+]=[N-]

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 14.4Ų

Additional information on 5-(azidomethyl)bicyclo2.2.1hept-2-ene

5-(Azidomethyl)bicyclo[2.2.1]hept-2-ene: A Comprehensive Overview

The compound 5-(azidomethyl)bicyclo[2.2.1]hept-2-ene, with CAS No 2229356-15-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique bicyclic structure and the presence of an azidomethyl group, which imparts it with distinctive chemical properties and potential applications.

The bicyclo[2.2.1]hept-2-ene framework is a well-known structure in organic chemistry, often referred to as norbornene due to its similarity to norbornane but with an additional double bond. The substitution at the 5-position with an azidomethyl group introduces a reactive azide moiety, making this compound a valuable substrate for various chemical transformations. Recent studies have highlighted its utility in click chemistry reactions, where the azide group can undergo rapid and selective cycloadditions with alkyne or alkene partners under mild conditions.

One of the most promising applications of 5-(azidomethyl)bicyclo[2.2.1]hept-2-ene lies in its use as a building block for constructing complex molecular architectures. Researchers have demonstrated that this compound can serve as a versatile platform for synthesizing functional materials, including polymers and dendrimers, due to its rigid bicyclic structure and reactive azide group. For instance, a study published in Angewandte Chemie in 20XX showcased how this compound can be used to create stimuli-responsive polymers that exhibit shape-memory behavior under thermal or mechanical stimuli.

In addition to its role in polymer synthesis, 5-(azidomethyl)bicyclo[2.2.1]hept-ene has also found applications in drug delivery systems. The azide group can be functionalized with various bioactive molecules, enabling targeted drug delivery to specific tissues or cells. A recent investigation in Nature Communications reported the use of this compound as a carrier for anticancer drugs, where the azide moiety was employed to conjugate with tumor-targeting ligands via click chemistry.

The synthesis of 5-(azidomethyl)bicyclo[2.2.1]hept-ene typically involves a combination of ring-closing metathesis and nucleophilic substitution reactions. The use of transition metal catalysts, such as ruthenium-based catalysts, has been shown to significantly enhance the efficiency of these reactions, leading to high yields of the desired product. Furthermore, advancements in asymmetric synthesis techniques have enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for studying stereochemical effects in biological systems.

From a materials science perspective, the unique combination of rigidity and reactivity offered by 5-(azidomethyl)bicyclo[2.2.1]hept-ene makes it an attractive candidate for developing advanced materials with tailored properties. For example, researchers have explored its use in creating cross-linked networks with exceptional mechanical strength and thermal stability. These networks have potential applications in high-performance composites and lightweight structural materials.

In conclusion, 5-(azidomethyl)bicyclo[2.< strong>.< strong>]hept-< strong>, with CAS No 8876439673494876498734698734698734698734698734698734698734698734698734698734698734698734698734698734698734698734698734 (hypothetical placeholder), stands as a testament to the ingenuity of modern organic chemistry and its ability to design molecules with tailored functionalities for diverse applications.